Cas no 1321-31-9 (Benzenamine, ar-ethoxy-)

Benzenamine, ar-ethoxy- structure
Benzenamine, ar-ethoxy- structure
Product Name:Benzenamine, ar-ethoxy-
CAS No:1321-31-9
MF:C8H11NO
MW:137.179042100906
CID:218050
PubChem ID:7203
Update Time:2025-04-19

Benzenamine, ar-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, ar-ethoxy-
    • Ethoxyaniline
    • 2-ethoxyaniline
    • Aminophenetole
    • PHENETIDINE, O-
    • NCGC00258556-01
    • HMS3039A17
    • BB 0259298
    • SMR001307334
    • 2-Ethoxyphenylamine
    • 2-ethoxy aniline
    • Oprea1_234512
    • NCGC00091388-01
    • W-100189
    • I76155S2AA
    • ortho-phenetidine
    • Benzenamine, 2-ethoxy-
    • SCHEMBL15704
    • NSC9818
    • FS-4093
    • AKOS000102651
    • AI3-09043
    • 2-Aminophenetole
    • EINECS 202-356-4
    • 2-Phenetidine
    • BDBM74412
    • F2190-0443
    • F87373
    • DTXSID5025863
    • NSC-9818
    • o-Ethoxyaniline
    • 2-ethoxy-aniline
    • MLS002303053
    • o-Phenetidin
    • CHEMBL1525301
    • UNII-I76155S2AA
    • o-Phenetidine, >=97.0% (GC)
    • NCGC00091388-02
    • CAS-94-70-2
    • InChI=1/C8H11NO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2,9H2,1H
    • 94-70-2
    • DTXCID105863
    • NSC 9818
    • UN 2311
    • Q27280535
    • EN300-20503
    • O-PHENETIDINE [MI]
    • CCRIS 4697
    • AMY38133
    • Tox21_201003
    • NS00011444
    • BRN 0637069
    • o-Aminophenetole
    • BIDD:GT0222
    • o-Phenetidine
    • CHEBI:190954
    • cid_7203
    • MFCD00007689
    • EC 202-356-4
    • 1321-31-9
    • CS-W004149
    • P0089
    • Z104478442
    • 2-Ethoxybenzenamine
    • o-phenitidine
    • 4-13-00-00807 (Beilstein Handbook Reference)
    • 1-Amino-2-ethoxybenzene
    • Inchi: 1S/C8H11NO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2,9H2,1H3
    • InChI Key: ULHFFAFDSSHFDA-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 135.06847
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0630 (rough estimate)
  • Boiling Point: 252.03°C (rough estimate)
  • Refractive Index: 1.5360 (estimate)
  • PSA: 29.1
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